Cas no 681490-91-5 ((2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol)

(2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol is a chiral nitroimidazole derivative with potential applications in pharmaceutical and chemical research. Its key structural features include a chloro-nitroimidazole moiety and a stereospecific 2-methyl-1,2-propanediol side chain, which may influence its biological activity and selectivity. The compound’s well-defined stereochemistry at the (2R) position makes it valuable for studies requiring enantiomeric purity, such as drug development or mechanistic investigations. Its nitro group offers reactivity for further functionalization, while the chloro substituent enhances stability. This combination of structural attributes makes it a versatile intermediate for synthesizing specialized bioactive molecules or exploring structure-activity relationships in medicinal chemistry.

(2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol structure

681490-91-5 structure

Product Name:(2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol

CAS No:681490-91-5

MF:C₇H₁₀ClN₃O₄

MW:235.625000476837

CID:2086833

Update Time:2025-05-28

(2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

- (2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol
- (R)-2-chloro-1-(2,3-dihydroxy-2-methyl)-propyl-4-nitroimidazole
- 1,2-Propanediol, 3-(2-chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-, (2R)-
- Delamanid Diol Impurity
- Inchi： 1S/C7H10ClN3O4/c1-7(13,4-12)3-10-2-5(11(14)15)9-6(10)8/h2,12-13H,3-4H2,1H3/t7-/m1/s1
- InChI Key： UEYAJHCNNXRAIQ-SSDOTTSWSA-N
- SMILES： C(O)[C@](C)(O)CN1C(Cl)=NC([N+]([O-])=O)=C1

(2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C367620-10mg	(2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol	681490-91-5	10mg	$ 236.00	2023-04-18
TRC	C367620-25mg	(2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol	681490-91-5	25mg	$ 465.00	2023-04-18
TRC	C367620-100mg	(2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol	681490-91-5	100mg	$ 1395.00	2023-04-18

(2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol

Comprehensive Overview of (2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol (CAS No. 681490-91-5)

The compound (2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol, with the CAS number 681490-91-5, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the imidazole ring and nitro group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where its chiral center and functional groups offer versatility in molecular design.

In recent years, the demand for chiral building blocks like (2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol has surged, driven by the growing focus on enantioselective synthesis and precision medicine. This compound’s stereochemical purity is critical for achieving desired pharmacological effects, aligning with the industry’s shift toward targeted therapies. Its CAS No. 681490-91-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization.

The imidazole moiety in this compound is a hallmark of many biologically active molecules, contributing to its interactions with enzymes and receptors. This has led to explorations in antimicrobial and anticancer research, where nitroimidazole derivatives are known for their efficacy. Additionally, the chloro and nitro substituents enhance its reactivity, making it a candidate for click chemistry and other modern synthetic techniques.

From a synthetic chemistry perspective, (2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol exemplifies the importance of regioselective and stereoselective reactions. Its preparation often involves asymmetric catalysis, a hot topic in green chemistry due to its efficiency and reduced waste. Researchers are also investigating its role in covalent inhibitor design, a trending area in drug development for chronic diseases.

The compound’s physicochemical properties, such as solubility and stability, are key considerations for formulation scientists. With the rise of computational chemistry and AI-driven drug design, tools like molecular docking are being used to predict its behavior in biological systems. This aligns with the broader trend of integrating machine learning into chemical research to accelerate discovery.

In summary, (2R)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-2-methyl-1,2-propanediol (CAS 681490-91-5) is a multifaceted compound with promising applications in pharmaceuticals and biotechnology. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of personalized medicine and sustainable synthesis. As the scientific community continues to explore its potential, this compound remains a valuable asset in the quest for innovative therapeutics.